4-(bromomethyl)-1-methylpiperidin-2-one

• CAS RN: 1824268-27-0
• Molecular Formula: C7H12BrNO
• Molecular Weight: 206.1

Description

The compound “4-(bromomethyl)-1-methylpiperidin-2-one” likely belongs to the class of organic compounds known as piperidines. Piperidines are compounds containing a piperidine ring, which is a saturated aliphatic six-member ring with one nitrogen atom.

Synthesis Analysis

While specific synthesis methods for “4-(bromomethyl)-1-methylpiperidin-2-one” were not found, bromomethyl groups are often introduced into molecules through nucleophilic substitution reactions. For instance, bromomethyl-functionalized aromatic scaffolds have been used for fast and quantitative cyclization of linear peptides.

Molecular Structure Analysis

The molecular structure of “4-(bromomethyl)-1-methylpiperidin-2-one” would likely include a piperidine ring with a bromomethyl group attached at the 4-position and a ketone group at the 2-position. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

Again, while specific reactions involving “4-(bromomethyl)-1-methylpiperidin-2-one” were not found, bromomethyl groups are often involved in nucleophilic substitution reactions. The bromine atom is a good leaving group, making the carbon it’s attached to susceptible to attack by nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-(bromomethyl)-1-methylpiperidin-2-one” would depend on its exact molecular structure. For instance, similar compounds like “Methyl 4-(bromomethyl)benzoate” are reported to be a white to light yellow crystalline powder with a melting point of 57-58 °C.

Scientific Research Applications

Catechol Oxidase Activity Modeling

4-(bromomethyl)-1-methylpiperidin-2-one has potential applications in the synthesis of ligands for modeling the active sites of type 3 copper proteins, which are important for understanding the mechanisms behind catechol oxidase activity. Unsymmetrical compartmental dinucleating ligands with structures incorporating bromomethyl and piperazine functionalities have been developed to study the influence of a thioether group near the metal site on catecholase activity. Such ligands help in mimicking the enzyme's active site and studying its speciation in solution, providing insights into the catalytic processes of type 3 copper proteins (Merkel et al., 2005).

Antibacterial Agents

Derivatives of 4-(bromomethyl)-1-methylpiperidin-2-one, such as sulfamoyl and 1,3,4-oxadiazole compounds, have shown valuable antibacterial properties. These derivatives are synthesized through a series of steps starting from aralkyl/aryl carboxylic acids to target molecules that exhibit significant antibacterial efficacy. Such research underscores the compound's role in developing new antibacterial agents with potential applications in combating bacterial infections (Aziz‐ur‐Rehman et al., 2017).

Synthesis of S,N-Disubstituted Derivatives

The compound also serves as a precursor in the synthesis of S,N-disubstituted derivatives of thiouracil, showcasing its utility in organic synthesis. Such derivatives have been synthesized successfully, indicating the compound's versatility in facilitating the generation of novel organic molecules with potential pharmacological applications (Pospieszny & Wyrzykiewicz, 2008).

Synthesis of Phenoxo-Bridged Dicopper(II) Complexes

Research into the synthesis of phenoxo-bridged dicopper(II) complexes from unsymmetrical binucleating ligands incorporating 4-(bromomethyl)-1-methylpiperidin-2-one demonstrates the compound's role in the development of complexes with potential applications in electrochemical and magnetic studies. These complexes help in understanding the electronic and magnetic properties of dicopper centers, contributing to the field of coordination chemistry (Amudha et al., 1999).

Spectroscopic and Structural Investigations

The compound is also used in spectroscopic and structural studies to understand its electronic structure and reactivity. Investigations involving quantum chemical simulations provide detailed insights into the molecule's geometry, electronic density, and molecular electrostatic potential, facilitating the design of molecules with desired electronic properties (Carthigayan et al., 2014).

Mechanism of Action

The mechanism of action would depend on the specific application of “4-(bromomethyl)-1-methylpiperidin-2-one”. For instance, if it were used as a drug, its mechanism of action would depend on its interactions with biological targets.

Future Directions

The future directions for “4-(bromomethyl)-1-methylpiperidin-2-one” would depend on its potential applications. For instance, if it were found to have useful biological activity, it could be further developed as a pharmaceutical compound. Alternatively, if it were a useful synthetic intermediate, research could focus on developing more efficient methods for its synthesis.